Cas no 1216543-26-8 (Methyl-d3 Paraben)

• Product Name: Methyl-d3 Paraben
• CAS No: 1216543-26-8
• MF: C₈H₈O₃
• MW: 155.165807723999
• CID: 1058410
• Update Time: 2025-05-20

Methyl-d3 Paraben Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxybenzoate-methyl d3
• Methyl-d3 Paraben
• Methyl 4-hydroxybenzoate-methyl d3100µg
• LXCFILQKKLGQFO-FIBGUPNXSA-N

• Inchi： 1S/C8H8O3/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5,9H,1H3/i1D3
• InChI Key： LXCFILQKKLGQFO-FIBGUPNXSA-N
• SMILES： C(OC([2H])([2H])[2H])(=O)C1=CC=C(O)C=C1

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: 183.3±25.1 °C

Methyl-d3 Paraben Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl-d3 Paraben

Methyl-d3 Paraben (CAS No. 1216543-26-8): A Comprehensive Guide to Its Properties, Applications, and Industry Relevance

In the ever-evolving landscape of chemical research and industrial applications, Methyl-d3 Paraben (CAS No. 1216543-26-8) has emerged as a compound of significant interest. This deuterated variant of methyl paraben is widely utilized in pharmaceuticals, cosmetics, and analytical chemistry due to its unique isotopic labeling. As sustainability and precision in scientific research gain traction, deuterated compounds like Methyl-d3 Paraben are becoming indispensable tools for advancing studies in metabolism, stability testing, and environmental impact assessments.

The CAS No. 1216543-26-8 specifically identifies this deuterated analog, which features three deuterium atoms replacing hydrogen in the methyl group. This subtle yet critical modification enhances its utility in mass spectrometry and NMR spectroscopy, where isotopic purity is paramount. Researchers and manufacturers increasingly seek high-purity Methyl-d3 Paraben to ensure accurate results in trace analysis and pharmacokinetic studies. The compound’s stability under various conditions also makes it a preferred choice for long-term experiments.

One of the most pressing topics in the chemical and consumer goods industries is the demand for sustainable and safe preservatives. While parabens have faced scrutiny in recent years, deuterated parabens like Methyl-d3 Paraben offer a niche solution for analytical and research purposes. Unlike conventional parabens, these labeled compounds are not intended for direct consumer use but play a pivotal role in understanding the behavior of parabens in biological and environmental systems. This aligns with the growing emphasis on green chemistry and eco-friendly alternatives, as industries strive to reduce their ecological footprint.

From a technical standpoint, Methyl-d3 Paraben exhibits exceptional solubility in organic solvents such as methanol and ethanol, making it ideal for laboratory workflows. Its molecular weight (approximately 155.15 g/mol) and isotopic enrichment (typically >98%) are critical parameters for researchers who rely on precise measurements. The compound’s chemical stability and resistance to degradation under UV light further enhance its appeal for long-term storage and experimental reproducibility.

In the pharmaceutical sector, Methyl-d3 Paraben is frequently employed as an internal standard in LC-MS (Liquid Chromatography-Mass Spectrometry) analyses. This application is crucial for quantifying paraben levels in drug formulations and biological samples, ensuring compliance with regulatory standards. The rise of personalized medicine and biomarker discovery has further amplified the need for reliable isotopic labels, positioning CAS No. 1216543-26-8 as a valuable asset in modern diagnostics.

Another area of interest is the compound’s role in cosmetic research. While consumer preferences shift toward "paraben-free" products, the scientific community continues to study paraben derivatives to assess their safety and alternatives. Methyl-d3 Paraben serves as a reference material in these investigations, enabling accurate detection and quantification of paraben residues in complex matrices. This dual focus on innovation and safety underscores the compound’s relevance in addressing contemporary challenges.

Looking ahead, the demand for isotopically labeled compounds is expected to grow, driven by advancements in analytical technologies and regulatory requirements. Methyl-d3 Paraben, with its well-documented properties and versatile applications, is poised to remain a cornerstone in research and quality control. As industries prioritize transparency and precision, this deuterated paraben will continue to support groundbreaking discoveries and sustainable practices.